Cas no 1804132-09-9 (5-Cyanomethyl-1H-benzimidazole-4-acetic acid)

• Product Name: 5-Cyanomethyl-1H-benzimidazole-4-acetic acid
• CAS No: 1804132-09-9
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4816197
• Update Time: 2025-10-16

5-Cyanomethyl-1H-benzimidazole-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyanomethyl-1H-benzimidazole-4-acetic acid

• Inchi： 1S/C11H9N3O2/c12-4-3-7-1-2-9-11(14-6-13-9)8(7)5-10(15)16/h1-2,6H,3,5H2,(H,13,14)(H,15,16)
• InChI Key： ATWQIOHBLPNZQE-UHFFFAOYSA-N
• SMILES： OC(CC1=C(CC#N)C=CC2=C1N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 0.6
• Topological Polar Surface Area: 89.8

Additional information on 5-Cyanomethyl-1H-benzimidazole-4-acetic acid

Introduction to 5-Cyanomethyl-1H-benzimidazole-4-acetic acid (CAS No. 1804132-09-9)

5-Cyanomethyl-1H-benzimidazole-4-acetic acid (CAS No. 1804132-09-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzimidazole class, a group of heterocyclic compounds known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The benzimidazole scaffold is a fundamental structure in medicinal chemistry, and modifications to this core have led to the development of numerous drugs. The introduction of a cyanomethyl group and an acetic acid moiety in 5-Cyanomethyl-1H-benzimidazole-4-acetic acid further enhances its chemical versatility and biological activity. Recent studies have explored the potential of this compound in various therapeutic areas, highlighting its promising role in drug discovery and development.

One of the key areas of interest for 5-Cyanomethyl-1H-benzimidazole-4-acetic acid is its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, making it a valuable candidate for further investigation.

In addition to its anticancer properties, 5-Cyanomethyl-1H-benzimidazole-4-acetic acid has also been studied for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. These findings suggest that 5-Cyanomethyl-1H-benzimidazole-4-acetic acid may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 5-Cyanomethyl-1H-benzimidazole-4-acetic acid have also been extensively evaluated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound's high solubility and stability contribute to its bioavailability, making it suitable for both oral and parenteral administration.

To further understand the molecular mechanisms underlying the biological activities of 5-Cyanomethyl-1H-benzimidazole-4-acetic acid, researchers have employed advanced techniques such as molecular docking and dynamic simulations. These studies have provided insights into the interactions between the compound and its target proteins, helping to optimize its structure for enhanced potency and selectivity. For instance, modifications to the cyanomethyl group have been shown to improve binding affinity to specific receptors involved in cancer progression.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Cyanomethyl-1H-benzimidazole-4-acetic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies to assess its therapeutic potential in larger patient populations.

In conclusion, 5-Cyanomethyl-1H-benzimidazole-4-acetic acid (CAS No. 1804132-09-9) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to advancements in drug discovery and development.